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Compound of Interest

Compound Name: ICL-CCIC-0019
CAS No.: 936498-64-5
Cat. No.: B608052
Get Quote
. J

Application Note: ICL-CCIC-0019-SOL-01

Abstract

This technical guide provides a rigorous methodology for the solubilization, handling, and
storage of ICL-CCIC-0019, a potent and selective Choline Kinase Alpha (CHKA) inhibitor. Due
to its unique bolaamphiphilic chemical structure and hygroscopic nature, ICL-CCIC-0019
requires specific handling protocols to ensure experimental reproducibility. This document
outlines the critical steps for preparing high-integrity DMSO stock solutions and subsequent
aqueous dilutions for in vitro and in vivo applications.

Introduction & Mechanism of Action

ICL-CCIC-0019 is a bis-cationic, small-molecule inhibitor of Choline Kinase Alpha (CHKA), the
enzyme responsible for the first committed step in the Kennedy pathway of phosphatidylcholine
synthesis.[1]

e Mechanism: It acts as a choline-competitive inhibitor (not ATP-competitive), leading to a
rapid depletion of intracellular phosphocholine.
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e Cellular Impact: Treatment induces G1 cell cycle arrest, Endoplasmic Reticulum (ER) stress,

and mitochondrial dysfunction, ultimately triggering apoptosis in cancer cells.[1][2][3]

» Structural Challenge: The molecule features a symmetric bis-pyridinium structure linked by a

dodecane chain. This "bolaamphiphilic” character (two polar heads separated by a long

hydrophobic chain) gives it surfactant-like properties, necessitating careful solubilization to

avoid micelle formation or precipitation in aqueous media.

Physicochemical Profile

Property

Data

Compound Name

ICL-CCIC-0019

CAS Number 936498-64-5 (Bromide salt)
Molecular Formula C26H44Br2Na

Molecular Weight 572.47 g/mol

Appearance White to off-white solid

Solubility (DMSO)

~8.3 mg/mL (14.5 mM) to 20 mg/mL (35 mM)
with sonication

Solubility (Water)

Limited/Poor without co-solvents; surfactant
behavior

Hygroscopicity

High (Absorbs moisture rapidly)

Protocol: DMSO Stock Solution Preparation

Critical Pre-Requisites

e Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), 299.9% purity (e.g., Sigma-Aldrich

Hybridoma grade).

» Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Ultrasonic water bath.

e Environment: Low humidity is preferred due to the compound's hygroscopicity.
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Step-by-Step Methodology

Target Concentration: 10 mM (Recommended for stability and ease of calculation).

o Equilibration: Allow the vial of ICL-CCIC-0019 to equilibrate to room temperature before
opening to prevent water condensation on the solid.

e Weighing: Accurately weigh the necessary amount of ICL-CCIC-0019.
o Calculation: To prepare 1 mL of 10 mM stock, weigh 5.72 mg of powder.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.
o Note: Do not use aqueous buffers at this stage.

 Dissolution (The Critical Step):
o Vortex: Vortex vigorously for 30 seconds.

o Sonication: Place the sealed vial in an ultrasonic water bath at room temperature.
Sonicate for 5-10 minutes.

o Why? The crystalline lattice of the bromide salt is robust. Sonication provides the acoustic
cavitation energy needed to break intermolecular interactions and fully solvate the cationic
heads.

 Visual Inspection: Hold the vial up to a light source. The solution must be completely clear
and colorless. If any particulate matter or "shimmering" (schlieren lines) remains, repeat
sonication.

Workflow Visualization

Solid Compound Weigh Powder Add Anhydrous DMSO Vortex (30s) + Visual QC: es Aliquot into Store at -80°C
(Equilibrate to RT) (e.g., 5.72 mg) (e.g., 1.0mL) Sonicate (5-10 min) Clear Solution? Amber Vials (Desiccated)

Click to download full resolution via product page
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Figure 1: Workflow for the preparation of ICL-CCIC-0019 stock solution in DMSO.
Storage & Stability
ICL-CCIC-0019 in solution is sensitive to freeze-thaw cycles and moisture.

o Temperature: Store stock solutions at -80°C for long-term storage (up to 6 months). -20°C is
acceptable for short-term use (< 1 month).[4]

o Container: Use amber glass vials or opaque polypropylene tubes to protect from light.

o Freeze-Thaw: Aliquot the stock solution (e.g., 20-50 pL per tube) immediately after
preparation to avoid repeated freeze-thaw cycles.

o Limit: Do not exceed 3 freeze-thaw cycles.

o Desiccation: Store vials in a sealed container with desiccant packs (e.g., silica gel) to
minimize moisture absorption by the DMSO.

Protocol: Serial Dilution for In Vitro Assays

Due to the bolaamphiphilic nature of ICL-CCIC-0019, direct dilution of high-concentration
DMSO stock into aqueous media can cause local precipitation or micelle formation. A
"Intermediate Dilution" step is recommended.

Dilution Scheme

Goal: Create a dose-response curve (e.g., 0.1 uM to 10 uM final assay concentration).
e Preparation of 100x Concentrates (in DMSO):
o Perform all serial dilutions using 100% DMSO first.

o Example: Dilute 10 mM stock 1:10 in DMSO to get 1 mM. Then dilute 1 mM 1:10 to get 0.1
mM.

o Reasoning: This maintains solubility and ensures the compound is fully dissolved before it
encounters water.
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 Intermediate Aqueous Step (Optional but Recommended):

o Dilute the 100x DMSO concentrate 1:10 into culture medium (pre-warmed) to create a 10x
Working Solution.

o Note: This results in 10% DMSO. Mix rapidly to disperse.
o Final Addition:
o Add the 10x Working Solution 1:10 to the cells.

o Final Solvent Load: 1% DMSO (Ensure your vehicle control also contains 1% DMSO).

Dilution Visualization

10 mM Stock
(100% DMSO)

1:10 in DMSO

1:100 Dilution
Direct or via Intermediate)

1mM
(200x)

|
1:10 in DM?{N:IOO Dilution

Final Assay Wel

1 uM Final 10 uM Final

(1% DMSO) (1% DMSO)

Click to download full resolution via product page

Figure 2: Serial dilution strategy to prevent precipitation. Dilutions are performed in DMSO
before the final spike into agueous media.

Troubleshooting & FAQs
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Issue Probable Cause Corrective Action

Sonicate at 40 kHz for 5-10

Solution is cloudy after Incomplete solvation of the _ _
) ) minutes. Warm slightly to 37°C
vortexing crystal lattice. ] _
if necessary, then vortex again.
Use the Intermediate Dilution
"Shock" precipitation due to method (dilute into media 10x

Precipitation in cell media ) ] i )
rapid polarity change. first, mix, then add to cells).

Ensure DMSO < 1% final.

] ) Use fresh aliquots (single use).
) Moisture uptake in stock or o
Inconsistent IC50 values ) ] Use low-binding polypropylene
adsorption to plastic. )
plastics.

Verify concentrations > 25 yM.
) ICL-CCIC-0019 can act as a
, . Surfactant effect at high o
Cell Lysis (Non-specific) ) surfactant; ensure toxicity
concentrations.
controls (LDH release) are

included.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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